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Compound of Interest

Compound Name:
Methyl (2-bromo-6-ethoxy-4-

formylphenoxy)acetate

CAS No.: 591210-51-4

Cat. No.: B2944560

Get Quote

Executive Hazard Assessment
Methyl (2-bromo-6-ethoxy-4-formylphenoxy)acetate is a poly-functionalized aromatic

intermediate. Its disposal profile is dictated by the simultaneous presence of a halogen

(Bromine), a reactive carbonyl (Aldehyde), and a hydrolyzable group (Ester).

Unlike simple organic solvents, this compound requires a disposal strategy that mitigates three

distinct risks:

Halogenated Emissions: Improper incineration of brominated compounds can generate

hydrogen bromide (HBr) and brominated dioxins.

Aldehyde Reactivity: The formyl group (-CHO) poses a polymerization risk if mixed with

amines or strong bases in bulk waste containers.

Ester Hydrolysis: Acidic or basic waste streams can hydrolyze the ester, potentially altering

the solubility or toxicity profile of the waste mixture.
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Property Hazard Implication Waste Stream Assignment

Bromine Substituent
Formation of corrosive/toxic

combustion byproducts.

Halogenated Organic Waste

(Strict Segregation)

Formyl Group (-CHO)
Potential for exothermic

polymerization or oxidation.[1]

Segregate from Oxidizers and

Amines.[1]

Methyl Ester
Flammability (moderate);

Hydrolysis potential.[1]

Compatible with standard

organic solvents (Acetone,

DCM).

Pre-Disposal Segregation Strategy
Effective disposal begins at the bench. You must classify this material as Halogenated Organic

Waste.

Critical Directive: Do not combine this material with non-halogenated solvents (e.g., Methanol,

Acetone) unless the total halogen content remains above the facility's threshold (typically 1-2%)

for the halogenated stream. Diluting it into a non-halogenated stream is a regulatory violation

(RCRA dilution prohibition) and endangers downstream incinerator scrubbers.

Workflow: Chemical Compatibility Check
Before adding to a waste carboy, verify the container's current contents.

Methyl (2-bromo...)
acetate Target Waste Container

Intended Addition Contains Strong
Oxidizers?

Contains Amines
or Strong Bases?

No

STOP: Exothermic
Oxidation Risk

Yes

STOP: Polymerization/
Hydrolysis RiskYes

PROCEED:
Halogenated Stream

No
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Figure 1: Compatibility logic flow. The aldehyde and ester functionalities dictate strict

segregation from oxidizers and bases to prevent in-container reactions.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)
Context: You have expired or excess solid material in a vial.

Do not dissolve for the sake of disposal. Solid waste is generally cheaper and safer to

transport than liquid waste.

Labeling: Apply a hazardous waste label clearly stating:

Chemical Name: Methyl (2-bromo-6-ethoxy-4-formylphenoxy)acetate.

Hazard Class: Irritant, Toxic, Halogenated.

Constituents: 100% Organic Solid.

Secondary Containment: Place the original vial (cap tight) into a clear, sealable bag (e.g.,

Ziploc) to protect the label and contain potential leakage.

Deposit: Place in the lab's Solid Hazardous Waste drum.

Scenario B: Disposal of Solutions (Reaction Mixtures/Mother
Liquors)
Context: The material is dissolved in a solvent (e.g., Dichloromethane, Ethyl Acetate).

Solvent Assessment:

If dissolved in a Halogenated Solvent (DCM, Chloroform): Pour directly into the

Halogenated Waste carboy.

If dissolved in a Non-Halogenated Solvent (Ethyl Acetate, Acetone): The presence of the

brominated solute (the target molecule) contaminates the entire volume. You must classify

the entire mixture as Halogenated Waste.

pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction mixture was acidic or

basic, neutralize it before adding to the waste container to prevent ester hydrolysis or

aldehyde polymerization in the drum.
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Funnel Protocol: Use a funnel with a lid/latch to minimize fugitive emissions.

Scenario C: Empty Container Management (Triple Rinse)
Context: You have emptied the reagent bottle and need to dispose of the glass.

Solvent Selection: Use a solvent in which the compound is highly soluble. Acetone or

Dichloromethane (DCM) are preferred over water, as the ester/aromatic structure has low

water solubility.

The Triple Rinse:

Wash 1: Add solvent (~5-10% volume), cap, shake vigorously. Pour rinsate into

Halogenated Waste.

Wash 2: Repeat. Pour into Halogenated Waste.

Wash 3: Repeat. Pour into Halogenated Waste.

Defacing: Cross out the label or remove it entirely.

Glass Disposal: Once dry and free of residue, the glass container can be placed in the

Broken Glass/Puncture box (or recycled, depending on facility rules for solvent-washed

glass).

Regulatory & Compliance Framework (RCRA)
In the United States, this material falls under the Resource Conservation and Recovery Act

(RCRA). Because it is not a common commodity chemical with a specific "U" or "P" list code, it

is regulated based on its Characteristics or as a Not Otherwise Specified (NOS) waste.
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Regulatory Parameter Classification Operational Requirement

EPA Waste Code
D001 (if in flammable solvent)

or NOS

Label must reflect "Flammable"

(if applicable) and "Toxic".

Halogen Content >1,000 ppm (High TOC)

Must go to an incinerator

equipped with acid gas

scrubbers (to capture HBr).

Generator Status Hazardous Waste
Weekly inspection of satellite

accumulation areas (SAA).

Why this matters: Sending halogenated waste to a fuel-blending facility (common for non-

halogenated solvents) can damage their equipment or violate their air permits due to HBr

formation. You must declare the bromine content.

Emergency Response: Spills & Exposure
Spill Response Workflow: If this material is spilled (solid or liquid), immediate containment is

required to prevent surface contamination.[2]
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Spill Detected

1. Assess Volume & State
(Solid vs. Solution)

2. Don PPE:
Nitrile Gloves x2, Goggles, Lab Coat

3. Containment:
Solid: Cover to prevent dust

Liquid: Absorbent pads/snakes

4. Cleanup:
Scoop (Solid) or Wipe (Liquid)

Use Acetone for final surface wipe

5. Disposal:
All debris into Halogenated Solid Waste

Click to download full resolution via product page

Figure 2: Operational workflow for spill remediation.[3] Note the requirement for double-gloving

due to the potential skin irritancy of the aldehyde/bromide combination.

First Aid Measures:

Skin Contact: The bromo- and formyl- groups are potential sensitizers. Wash immediately

with soap and water for 15 minutes. Do not use alcohol/acetone on skin (increases

absorption).

Eye Contact: Flush for 15 minutes. The aldehyde is a lachrymator/irritant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. case.edu [case.edu]

2. tcichemicals.com [tcichemicals.com]

3. chemscene.com [chemscene.com]

4. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds
Regulated Under § 268.32 [ecfr.gov]

5. ehs.msu.edu [ehs.msu.edu]

6. ethz.ch [ethz.ch]

7. wku.edu [wku.edu]

8. sigmaaldrich.com [sigmaaldrich.com]

9. deq.mt.gov [deq.mt.gov]

10. adem.alabama.gov [adem.alabama.gov]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://ehs.msu.edu/_assets/docs/chem/chem-compatibility-table.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/157910?userType=undefined
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://case.edu/ehs/sites/default/files/2018-02/compatComplex.pdf
https://www.acs.org/content/dam/acsorg/about/governance/committees/chemicalsafety/publications/chemical-storage-and-segregation.pdf
https://www.benchchem.com/product/b2944560?utm_src=pdf-custom-synthesis#bc-rfq
https://case.edu/ehs/sites/default/files/2018-02/compatComplex.pdf
https://www.tcichemicals.com/BE/en/sds/B0533_EU_6N.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://ehs.msu.edu/_assets/docs/chem/chem-compatibility-table.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/157910?userType=undefined
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2944560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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